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Compound of Interest

Compound Name: Dimethyl Pentadecanedioate

Cat. No.: B1589842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl Pentadecanedioate (DMPD) is a long-chain aliphatic diester with potential

applications in various industries, including as a precursor for polymers and as a component in

pharmaceutical formulations. Understanding its biodegradability is crucial for assessing its

environmental fate and for its application in biological systems. This document provides

detailed methodologies for studying the enzymatic degradation of DMPD, focusing on the use

of lipases and esterases, which are the primary enzymes responsible for the hydrolysis of ester

bonds.

The enzymatic degradation of DMPD proceeds via a two-step hydrolysis reaction, as illustrated

in the signaling pathway below. Initially, one methyl ester group is hydrolyzed to produce the

monoester, Methyl Pentadecanedioate, and methanol. Subsequently, the second methyl ester

group is cleaved to yield Pentadecanedioic acid and another molecule of methanol.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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